molecular formula C13H9Cl2NO B1421488 2-(2,5-Dichlorobenzoyl)-5-methylpyridine CAS No. 1187163-58-1

2-(2,5-Dichlorobenzoyl)-5-methylpyridine

Cat. No. B1421488
M. Wt: 266.12 g/mol
InChI Key: MDSNCMKRQMRKAC-UHFFFAOYSA-N
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Description

2,5-Dichlorobenzoyl chloride is a solid compound with the empirical formula C7H3Cl3O and a molecular weight of 209.46 . It is used in early discovery research as part of a collection of unique chemicals .


Synthesis Analysis

Reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds in N,N′-dimethylformamide solution at 60 °C afforded a series of dichlorobenzamide derivatives in good yields . These new compounds and accompanying intermediates were characterized and confirmed by nuclear magnetic resonance and infrared spectroscopy .


Molecular Structure Analysis

The molecular structure of 2,5-Dichlorobenzoyl chloride consists of a benzene ring with two chlorine atoms and a carbonyl chloride group .

Scientific Research Applications

  • Synthesis of Dichlorobenzamide Derivatives

    • Field : Organic Chemistry
    • Application Summary : Dichlorobenzamide derivatives are synthesized from reactions of arylamine compounds with 3,5-dichlorobenzoyl chloride . These compounds have a wide range of physical, chemical, and biological properties .
    • Methods : The key substrate 3,5-dichlorobenzoic acid is prepared by hydrolysis of 3,5-dichlorobenzonitrile in sodium hydroxide aqueous solution. This acid is then treated with excess thionyl chloride to afford the dichlorobenzoyl chloride . This chloride is then reacted with arylamine compounds to produce the dichlorobenzamide derivatives .
    • Results : A series of dichlorobenzamide derivatives were successfully synthesized. The structures of these new compounds were confirmed by nuclear magnetic resonance and infrared spectroscopy .
  • Synthesis of Benzoxazoles

    • Field : Medicinal Chemistry
    • Application Summary : Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .
    • Methods : A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized .
    • Results : There has been a large upsurge in the synthesis of benzoxazole via different pathways .
  • Synthesis of Dichlorobenzamide Derivatives
    • Field : Organic Chemistry
    • Application Summary : 2,5-Dichlorobenzoyl chloride is used in the synthesis of dichlorobenzamide derivatives . These compounds have a wide range of physical, chemical, and biological properties .
    • Methods : The key substrate 3,5-dichlorobenzoic acid is prepared by hydrolysis of 3,5-dichlorobenzonitrile in sodium hydroxide aqueous solution. This acid is then treated with excess thionyl chloride to afford the dichlorobenzoyl chloride . This chloride is then reacted with arylamine compounds to produce the dichlorobenzamide derivatives .
    • Results : A series of dichlorobenzamide derivatives were successfully synthesized. The structures of these new compounds were confirmed by nuclear magnetic resonance and infrared spectroscopy .

Safety And Hazards

2,5-Dichlorobenzoyl chloride is classified as Acute Tox. 4 Oral, meaning it is harmful if swallowed . It may cause severe skin burns and eye damage . It should be stored under inert gas in a well-ventilated place, and the container should be kept tightly closed .

properties

IUPAC Name

(2,5-dichlorophenyl)-(5-methylpyridin-2-yl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H9Cl2NO/c1-8-2-5-12(16-7-8)13(17)10-6-9(14)3-4-11(10)15/h2-7H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MDSNCMKRQMRKAC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H9Cl2NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,5-Dichlorobenzoyl)-5-methylpyridine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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